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(E)-[4,5-Dioxo-2-(4-propoxyphenyl)-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-fluorophenyl)methanolate (E)-[4,5-Dioxo-2-(4-propoxyphenyl)-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-fluorophenyl)methanolate
Brand Name: Vulcanchem
CAS No.: 636991-68-9
VCID: VC0357116
InChI: InChI=1S/C26H23FN2O4/c1-2-14-33-21-11-7-18(8-12-21)23-22(24(30)19-5-9-20(27)10-6-19)25(31)26(32)29(23)16-17-4-3-13-28-15-17/h3-13,15,23,30H,2,14,16H2,1H3/b24-22+
SMILES: CCCOC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)F)[O-])C(=O)C(=O)N2CC4=C[NH+]=CC=C4
Molecular Formula: C26H23FN2O4
Molecular Weight: 446.5g/mol

(E)-[4,5-Dioxo-2-(4-propoxyphenyl)-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-fluorophenyl)methanolate

CAS No.: 636991-68-9

Main Products

VCID: VC0357116

Molecular Formula: C26H23FN2O4

Molecular Weight: 446.5g/mol

(E)-[4,5-Dioxo-2-(4-propoxyphenyl)-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-fluorophenyl)methanolate - 636991-68-9

CAS No. 636991-68-9
Product Name (E)-[4,5-Dioxo-2-(4-propoxyphenyl)-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-fluorophenyl)methanolate
Molecular Formula C26H23FN2O4
Molecular Weight 446.5g/mol
IUPAC Name (E)-[4,5-dioxo-2-(4-propoxyphenyl)-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-fluorophenyl)methanolate
Standard InChI InChI=1S/C26H23FN2O4/c1-2-14-33-21-11-7-18(8-12-21)23-22(24(30)19-5-9-20(27)10-6-19)25(31)26(32)29(23)16-17-4-3-13-28-15-17/h3-13,15,23,30H,2,14,16H2,1H3/b24-22+
Standard InChIKey QBPJPOLIVOYSBP-ZNTNEXAZSA-N
Isomeric SMILES CCCOC1=CC=C(C=C1)C2/C(=C(/C3=CC=C(C=C3)F)\[O-])/C(=O)C(=O)N2CC4=C[NH+]=CC=C4
SMILES CCCOC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)F)[O-])C(=O)C(=O)N2CC4=C[NH+]=CC=C4
Canonical SMILES CCCOC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)F)[O-])C(=O)C(=O)N2CC4=C[NH+]=CC=C4
PubChem Compound 6181349
Last Modified Nov 11 2021
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